N-(2-{[2,2'-bifuran]-5-yl}-2-hydroxyethyl)-2,5-dimethylfuran-3-carboxamide

• IUPAC Name: N-[2-[5-(furan-2-yl)furan-2-yl]-2-hydroxyethyl]-2,5-dimethylfuran-3-carboxamide
• InChI: InChI=1S/C17H17NO5/c1-10-8-12(11(2)22-10)17(20)18-9-13(19)14-5-6-16(23-14)15-4-3-7-21-15/h3-8,13,19H,9H2,1-2H3,(H,18,20)
• InChI Key: SJJHOIVTTBPDJY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NCC(C2=CC=C(O2)C3=CC=CO3)O
• Molecular Formula: C17H17NO5
• Molecular Weight: 315.32 g/mol

Description

“N-(2-{[2,2’-bifuran]-5-yl}-2-hydroxyethyl)-2,5-dimethylfuran-3-carboxamide” is a complex organic compound that contains furan rings. Furan rings are a type of aromatic ring that consists of four carbon atoms and one oxygen atom. The compound also contains amide groups, which are functional groups consisting of a carbonyl group (C=O) linked to a nitrogen atom.

Synthesis Analysis

The synthesis of this compound involves the use of 2-furoic acid, furfurylamine, and furfuryl alcohol. The reactions were carried out in a microwave reactor in the presence of effective coupling reagents: DMT/NMM/TsO− or EDC. After crystallization or flash chromatography, the final compounds were isolated with good or very good yields. The method allows for the synthesis of N-blocked amides using N-blocked amino acids (Boc, Cbz, Fmoc) and amine.

Molecular Structure Analysis

The molecular structure of the compound is complex, with multiple furan rings and amide groups. The molecular weight of the 2,2’-bifuran part of the molecule is 134.1320. The 3D structure of the molecule can be viewed using Java or Javascript.

Chemical Reactions Analysis

The compound, being an organic compound with furan rings, can undergo a variety of chemical reactions. For example, it can participate in coupling reactions with 5-bromo-2-furfural to produce high yields. The resulting compound can be used to synthesize a methacrylated monomer which can be used to cross-link photopolymerized polymers by Diels-Alder reaction.